Cas no 103776-53-0 (Methyl,hydroxy(4-nitrophenyl)- (9CI))

• Product Name: Methyl,hydroxy(4-nitrophenyl)- (9CI)
• CAS No: 103776-53-0
• MF: C₇H₆NO₃
• MW: 152.127441883087
• CID: 125836
• PubChem ID: 131843360
• Update Time: 2025-04-18

Methyl,hydroxy(4-nitrophenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Methyl,hydroxy(4-nitrophenyl)- (9CI)
• Methyl, hydroxy(4-nitrophenyl)- (9CI)
• Methyl,hydroxy(4-nitrophenyl)-(9ci)
• 103776-53-0

• Inchi： 1S/C7H6NO3/c9-5-6-1-3-7(4-2-6)8(10)11/h1-5,9H
• InChI Key： PEDHNIYTYQYWRT-UHFFFAOYSA-N
• SMILES： O[CH]C1C=CC(=CC=1)[N+](=O)[O-] |^1:1|

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 152.034768053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 52.54